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This technical guide provides a comprehensive overview of the core physical properties of
isononyl alcohol isomers. Isononyl alcohol, typically encountered as a complex mixture of
branched-chain nine-carbon primary alcohols, is a significant industrial chemical. The specific
isomeric composition varies depending on the olefin feedstock and synthesis conditions, which
in turn influences the physicochemical properties of the commercial product. This document
focuses primarily on the common isomer mixture and the well-characterized isomer, 3,5,5-
trimethyl-1-hexanol, with comparative data for the linear isomer, 1-nonanol.

Introduction to Isononyl Alcohol Isomers

Isononyl alcohol (INA), represented by the general formula CoH200, is produced on a large
scale through the hydroformylation of octene isomers, a procedure known as the oxo process.
[1][2] This process results in a mixture of various branched isomers, with common examples
including derivatives of heptanol and hexanol with methyl branches.[1] One of the most
prominent and well-studied isomers is 3,5,5-trimethyl-1-hexanol.[1] The structural diversity
arising from different branching patterns significantly impacts the physical and chemical
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properties, making a detailed understanding of these properties crucial for its various
applications, which include the production of plasticizers like diisononyl phthalate (DINP),
surfactants, and as a solvent in coatings and inks.[3][4]

Physical Properties of Isononyl Alcohol Isomers

The physical characteristics of isononyl alcohol are a direct consequence of its isomeric
structure. Generally, isononyl alcohols are colorless liquids with a mild, characteristic odor.[1]
[5] They exhibit low solubility in water but are miscible with most organic solvents.[1][6] The
data presented below has been compiled from various technical and safety data sheets.

Table 1: General Physical Properties of Isononyl Alcohol

(Isomer Mixture)

Property Value Reference(s)

CAS Number 27458-94-2 [31[6][718][9]

Molecular Formula CoH200 [4161719]

Molecular Weight 144.25 - 144.3 g/mol (41617191

Appearance Clear, colorless liquid [31[41[6]

Odor Mild, characteristic [6]

Boiling Point/Range 193 - 208 °C 9]

Melting Point <-30°C 9]

Density / Specific Gravity 0-824 g/em? - 0.839 g/ml. (at [71[9][10]
20-25 °C)

Flash Point 80 - 94 °C (closed cup) [O1[10][11]

Viscosity 12.7 mPa:s (at 20 °C) [9]

Refractive Index

1.435 (at 25 °C)

[9]

Solubility in Water

0.02 g/100g (at 20 °C);
Sparingly soluble/Insoluble

[1]14]61e]
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Table 2: Physical Properties of 3,5,5-Trimethyl-1-hexanol

Property Value Reference(s)
CAS Number 3452-97-9 [5][10]
Molecular Formula CoH200 [5][10]
Molecular Weight 144.25 - 144.26 g/mol [5][10][12]
Appearance Colorless, clear oily liquid [51[13]
Boiling Point 193-194 °C [10]
Density 0.824 g/mL (at 25 °C) [10]
Specific Gravity 0.828 - 0.830 (at 20 °C) [13]

Flash Point 80 - 81.11 °C (closed cup) [10][13]
Refractive Index 1.432 - 1.434 (n20/D) [10][13]
Solubility in Water Does not mix with water [12]

Table 3: Physical Properties of 1-Nonanol (n-Nonyl
Alcohol) for Comparison
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Property Value Reference(s)
CAS Number 143-08-8 [14][15]
Molecular Formula CoH200 [14][15]
Molecular Weight 144.258 g/mol [14]
Appearance Colorless oily liquid [14]
Boiling Point 214 - 215 °C [14][15]
Melting Point -6 °C [14]
Density 0.8279 - 0.83 g/cm?3 (at 20-25 (141[15]
°C)

Flash Point 96 °C [14]
Refractive Index 1.4338 (n20/D) [15]
Solubility in Water 0.13 g/L; Practically insoluble [14][15]

Experimental Protocols for Physical Property

Determination

The determination of the physical properties listed above is conducted using standardized

experimental methodologies. Below are detailed summaries of the principles behind these

tests, referencing established standards from organizations like ASTM International and 1SO.

Density and Specific Gravity

» Principle: The density of a liquid is its mass per unit volume. This property is commonly

determined using a digital density meter or a pycnometer (density cup).

» Methodology (based on ASTM D4052/D7777):

o Apparatus: A digital density meter with an oscillating U-tube.

o Calibration: The instrument is calibrated using two reference standards of known density,

typically dry air and freshly prepared, air-saturated distilled water.
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o Procedure: A small volume of the isononyl alcohol sample is injected into the
thermostatically controlled U-tube. The instrument measures the change in the oscillation
frequency of the tube caused by the mass of the sample.

o Calculation: The instrument's software uses the measured oscillation period and
calibration data to calculate and display the density or specific gravity of the sample at the
test temperature.[1][6]

Boiling Range

e Principle: The boiling range provides information on the composition of a liquid mixture and is
determined by distillation.

e Methodology (based on ISO 4626):

o Apparatus: A distillation flask, condenser, graduated receiving cylinder, and a calibrated
thermometer.

o Procedure: A 100 mL sample of isononyl alcohol is placed in the distillation flask with a
few boiling chips. The apparatus is assembled, and heat is applied at a controlled rate.

o Data Collection: The temperature at which the first drop of condensate falls from the
condenser is recorded as the Initial Boiling Point (IBP). The temperature is continuously
monitored as the distillation proceeds. The temperature when the last of the liquid
evaporates from the bottom of the flask is the Dry Point (DP).

o Correction: All temperature readings are corrected to standard atmospheric pressure
(101.3 kPa).[2][4][13]

Flash Point

 Principle: The flash point is the lowest temperature at which a liquid gives off sufficient vapor
to form an ignitable mixture with the air near its surface. It is a critical measure of
flammability.

o Methodology (based on ASTM D3278/D93 - Closed-Cup Methods):
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o Apparatus: A small-scale or Pensky-Martens closed-cup flash point tester, which consists
of a sample cup with a tightly fitting lid, a shutter mechanism, and an ignition source (flame
or electric).

o Procedure: A specified volume of the sample (e.g., 2 mL for small scale, 75 mL for Pensky-
Martens) is placed in the test cup. The sample is heated at a slow, constant rate.[3][5]

o Testing: At regular temperature intervals, the ignition source is applied by opening the
shutter.

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors above the sample to ignite with a distinct flash inside the
cup.[3][5] The observed flash point is then corrected for barometric pressure.

Viscosity

e Principle: Viscosity is a measure of a fluid's resistance to flow. For industrial chemicals like
isononyl alcohol, rotational viscometers are commonly used.

¢ Methodology (based on ASTM D2196):

o Apparatus: A rotational viscometer with a suitable spindle.

o Procedure: The isononyl alcohol sample is placed in a container, and the temperature is
stabilized at the desired value (e.g., 20 °C). The appropriate spindle is selected and
immersed in the liquid to a specified depth.

o Measurement: The spindle is rotated at a known speed, and the viscometer measures the
torque required to overcome the viscous drag of the fluid.

o Calculation: The instrument converts the torque measurement into a viscosity value,
typically in millipascal-seconds (mPa-s) or centipoise (cP).

Refractive Index

e Principle: The refractive index measures how much the path of light is bent, or refracted,
when it enters a material. It is a fundamental physical property that is dependent on
temperature and the wavelength of light.
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» Methodology (based on ASTM D1218):

o Apparatus: A digital refractometer or an Abbe refractometer. The instrument is typically
equipped with a sodium D line light source (589 nm) and a means of temperature control.

o Calibration: The instrument is calibrated using a standard of known refractive index, such
as distilled water.

o Procedure: A few drops of the isononyl alcohol sample are placed on the prism of the
refractometer. The prism is closed, and the sample is allowed to reach thermal equilibrium
(e.g., 20 °C or 25 °C).

o Measurement: Light is passed through the sample, and the instrument measures the
critical angle of total internal reflection. This angle is used to calculate the refractive index,
which is displayed as a unitless value, typically to four or five decimal places.

Synthesis Workflow

The industrial production of isononyl alcohol is predominantly achieved through the oxo
process, which involves the hydroformylation of an octene feedstock followed by
hydrogenation. This workflow is a key logical relationship in understanding the origin of the
Isomeric mixture.
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General Synthesis Workflow of Isononyl Alcohol
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Caption: General synthesis workflow for isononyl alcohol via the oxo process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b7977009?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7977009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

